Cas no 2228424-70-0 (methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate)

Methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate is a specialized benzoate ester derivative featuring a cyclopropane-substituted methylamino moiety. This compound is of interest in synthetic and medicinal chemistry due to its unique structural framework, which combines a benzoate core with a constrained cyclopropyl ring. The presence of the methylamino group enhances its potential as a versatile intermediate for further functionalization, particularly in the synthesis of bioactive molecules. Its well-defined stereochemistry and stability under standard conditions make it suitable for applications in drug discovery and fine chemical synthesis. The compound's distinct architecture offers opportunities for exploring structure-activity relationships in targeted research applications.
methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate structure
2228424-70-0 structure
Product Name:methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate
CAS No:2228424-70-0
MF:C14H19NO2
MW:233.30616402626
CID:6149984
PubChem ID:165649707
Update Time:2025-05-20

methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate
    • EN300-1739569
    • methyl 2-methyl-4-{[1-(methylamino)cyclopropyl]methyl}benzoate
    • 2228424-70-0
    • Inchi: 1S/C14H19NO2/c1-10-8-11(9-14(15-2)6-7-14)4-5-12(10)13(16)17-3/h4-5,8,15H,6-7,9H2,1-3H3
    • InChI Key: GNLAJACYSCFKCQ-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(=CC=1C)CC1(CC1)NC)=O

Computed Properties

  • Exact Mass: 233.141578849g/mol
  • Monoisotopic Mass: 233.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.3Ų

methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1739569-0.05g
methyl 2-methyl-4-{[1-(methylamino)cyclopropyl]methyl}benzoate
2228424-70-0
0.05g
$1056.0 2023-09-20
Enamine
EN300-1739569-0.1g
methyl 2-methyl-4-{[1-(methylamino)cyclopropyl]methyl}benzoate
2228424-70-0
0.1g
$1106.0 2023-09-20
Enamine
EN300-1739569-0.25g
methyl 2-methyl-4-{[1-(methylamino)cyclopropyl]methyl}benzoate
2228424-70-0
0.25g
$1156.0 2023-09-20
Enamine
EN300-1739569-0.5g
methyl 2-methyl-4-{[1-(methylamino)cyclopropyl]methyl}benzoate
2228424-70-0
0.5g
$1207.0 2023-09-20
Enamine
EN300-1739569-1.0g
methyl 2-methyl-4-{[1-(methylamino)cyclopropyl]methyl}benzoate
2228424-70-0
1g
$1256.0 2023-06-03
Enamine
EN300-1739569-2.5g
methyl 2-methyl-4-{[1-(methylamino)cyclopropyl]methyl}benzoate
2228424-70-0
2.5g
$2464.0 2023-09-20
Enamine
EN300-1739569-5.0g
methyl 2-methyl-4-{[1-(methylamino)cyclopropyl]methyl}benzoate
2228424-70-0
5g
$3645.0 2023-06-03
Enamine
EN300-1739569-10.0g
methyl 2-methyl-4-{[1-(methylamino)cyclopropyl]methyl}benzoate
2228424-70-0
10g
$5405.0 2023-06-03
Enamine
EN300-1739569-1g
methyl 2-methyl-4-{[1-(methylamino)cyclopropyl]methyl}benzoate
2228424-70-0
1g
$1256.0 2023-09-20
Enamine
EN300-1739569-5g
methyl 2-methyl-4-{[1-(methylamino)cyclopropyl]methyl}benzoate
2228424-70-0
5g
$3645.0 2023-09-20

methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate Related Literature

Additional information on methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate

Introduction to Methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate (CAS No. 2228424-70-0)

Methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate, a compound with the chemical formula C₁₆H₂₃NO₂, is a derivative of benzoic acid that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2228424-70-0, represents a fascinating molecule that combines a benzoate moiety with a cyclopropyl group and an amino substituent, making it a promising candidate for further investigation in drug discovery and development.

The structural framework of methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate consists of a benzene ring substituted at the 2-position with a methyl group and at the 4-position with a complex side chain containing a cyclopropyl ring linked to a methylamino group. This intricate arrangement of functional groups suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. The presence of both hydrophobic and polar regions in its structure enhances its solubility and bioavailability, making it an attractive candidate for pharmacological studies.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The benzoate moiety in methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate is known to exhibit anti-inflammatory and analgesic properties, while the cyclopropyl group has been shown to enhance binding affinity to certain enzymes and receptors. These characteristics make this compound a valuable asset in the search for new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Current research indicates that molecules with similar structural features can interact with neurotransmitter systems, potentially leading to effects on mood, cognition, and pain perception. The cyclopropylmethyl group, in particular, has been identified as a key structural element that can influence receptor binding affinity and selectivity. This feature is particularly relevant in the context of developing treatments for conditions such as depression, anxiety, and chronic pain.

The pharmacokinetic profile of methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate is another area of interest. Studies have shown that benzoate derivatives tend to have favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance. These characteristics are crucial for ensuring that the compound reaches therapeutic levels in the body and remains active long enough to exert its desired effects. Additionally, the presence of the methylamino group may contribute to reduced susceptibility to metabolic degradation, further enhancing its potential as a drug candidate.

In vitro studies have begun to explore the biological activity of methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate. Initial findings suggest that it may possess anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. For instance, it has been observed to reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in cell culture models. These effects are consistent with the known anti-inflammatory activities of benzoate derivatives and suggest that this compound could be effective in treating inflammatory conditions.

Furthermore, research has indicated that methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate may exhibit analgesic properties by interacting with opioid receptors in the central nervous system. This mechanism of action is similar to that of traditional analgesics such as morphine but may offer improved safety profiles due to differences in receptor selectivity. Preclinical studies have shown promising results in animal models of pain, where this compound demonstrated significant reductions in pain-related behaviors without causing notable side effects.

The synthesis of methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate presents an interesting challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the cyclopropyl-containing side chain. These methods allow for precise control over regioselectivity and stereochemistry, ensuring that the final product has the desired biological activity.

The potential applications of methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate extend beyond inflammation and pain management. Preliminary data suggest that it may also have neuroprotective effects, making it relevant for conditions such as Alzheimer's disease and Parkinson's disease. The ability of this compound to cross the blood-brain barrier is an important consideration for these applications, as it would allow it to reach target sites within the central nervous system effectively.

In conclusion, methyl 2-methyl-4-{1-(methylamino)cyclopropylmethyl}benzoate (CAS No. 2228424-70-0) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of functional groups makes it an attractive candidate for further investigation into various therapeutic areas, including inflammation, pain management, and neuroprotection. As research continues to uncover new biological activities and mechanisms of action associated with this compound, it is likely to play an increasingly important role in the development of novel treatments for human diseases.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent